N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide

• IUPAC Name: N-cyclohexyl-3-[1-(2-methylphenyl)tetrazol-5-yl]sulfanylpropanamide
• InChI: InChI=1S/C17H23N5OS/c1-13-7-5-6-10-15(13)22-17(19-20-21-22)24-12-11-16(23)18-14-8-3-2-4-9-14/h5-7,10,14H,2-4,8-9,11-12H2,1H3,(H,18,23)
• InChI Key: PQFARYLYEDTLLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)SCCC(=O)NC3CCCCC3
• Molecular Formula: C17H23N5OS
• Molecular Weight: 345.5 g/mol

Description

N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide, also known as CXM, is a chemical compound with potential therapeutic applications. It belongs to the class of tetrazole-containing compounds, which have been studied for their pharmacological properties. CXM has been shown to exhibit anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of various conditions.

Mechanism of Action

The mechanism of action of N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide involves the inhibition of the NF-κB signaling pathway, which plays a crucial role in the regulation of inflammation and immune response. N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide has been shown to inhibit the activation of NF-κB by preventing the phosphorylation and degradation of its inhibitor, IκBα. This leads to a decrease in the production of pro-inflammatory cytokines and chemokines, resulting in the anti-inflammatory effects of N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide.
Biochemical and Physiological Effects:
N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and analgesic properties, N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide has been found to have antioxidant activity and to inhibit the activity of enzymes involved in the production of reactive oxygen species. N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide has also been shown to have a protective effect on neurons, which could be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Additionally, N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide has been shown to be effective at relatively low concentrations, which reduces the risk of toxicity or adverse effects. However, one limitation of N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide. One area of interest is the development of novel N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide derivatives with improved pharmacological properties, such as increased solubility or potency. Additionally, further studies are needed to determine the optimal dosing and administration of N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide for different therapeutic applications. Finally, research on the potential use of N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide in combination with other drugs or therapies could lead to the development of more effective treatment options for various conditions.

Scientific Research Applications

N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and chemokines. N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide has also been found to have analgesic properties, which could be useful in the treatment of pain associated with inflammation. Additionally, N-cyclohexyl-3-{[1-(2-methylphenyl)-1H-tetrazol-5-yl]thio}propanamide has been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.